Cas no 131057-63-1 (5-Ethoxy-1,3-dimethyl-2-indolinone)

5-Ethoxy-1,3-dimethyl-2-indolinone is a substituted indolinone derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features an ethoxy group at the 5-position and methyl groups at the 1- and 3-positions, contributing to its unique reactivity and stability. This compound may serve as a versatile intermediate in the synthesis of heterocyclic compounds or bioactive molecules. The presence of the ethoxy substituent enhances solubility in organic solvents, facilitating further functionalization. Its well-defined molecular framework makes it suitable for studies in medicinal chemistry, particularly in the development of novel indole-based scaffolds. The compound's purity and consistent performance are critical for reproducible research outcomes.
5-Ethoxy-1,3-dimethyl-2-indolinone structure
131057-63-1 structure
Product Name:5-Ethoxy-1,3-dimethyl-2-indolinone
CAS No:131057-63-1
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD11858419
CID:64095
PubChem ID:10976612
Update Time:2025-05-28

5-Ethoxy-1,3-dimethyl-2-indolinone Chemical and Physical Properties

Names and Identifiers

    • 5-Ethoxy-1,3-dimethyl-2-indolinone
    • 5-Ethoxy-1,3-dihydro-1,3-dimethyl-2H-indol-2-one
    • 1,3-dimethyl-5-ethoxyoxindole
    • 2H-INDOL-2-ONE,5-ETHOXY-1,3-DIHYDRO-1,3-DIMETHYL-(9CI)
    • 5-Ethoxy-1,3-dimethyl-1,3-dihydro-indol-2-one
    • 2H-Indol-2-one, 5-ethoxy-1,3-dihydro-1,3-dimethyl-
    • 5-Ethoxy-1,3-dimethyl-1,3-dihydro-2H-indol-2-one
    • T56 BNV DHJ D1 GO2
    • 5-Ethoxy-1,3-diMethylindolin-2-one
    • CS-0061656
    • AKOS015909549
    • SB32772
    • 2H-Indol-2-one,5-ethoxy-1,3-dihydro-1,3-dimethyl-
    • FT-0749201
    • 131042-86-9
    • 5-ethoxy-1,3-dimethyl-3H-indol-2-one
    • NS00004459
    • SCHEMBL8534201
    • MFCD11858419
    • AS-68441
    • 5-ethoxy-1,3-dimethyl-2,3-dihydro-1H-indol-2-one
    • 131057-63-1
    • W18067
    • DTXSID601238129
    • DB-062796
    • DB-340863
    • JMRWLRFPUMZEGA-UHFFFAOYSA-N
    • MDL: MFCD11858419
    • Inchi: 1S/C12H15NO2/c1-4-15-9-5-6-11-10(7-9)8(2)12(14)13(11)3/h5-8H,4H2,1-3H3
    • InChI Key: JMRWLRFPUMZEGA-UHFFFAOYSA-N
    • SMILES: O=C1C(C)C2C=C(C=CC=2N1C)OCC

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.100
  • Boiling Point: 381.381 °C at 760 mmHg
  • Flash Point: 184.453 °C
  • PSA: 29.54

5-Ethoxy-1,3-dimethyl-2-indolinone Pricemore >>

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